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Compound of Interest

Compound Name: 3-Isoxazolamine, 5-butyl-

CAS No.: 119409-98-2

Cat. No.: B6603837

Get Quote

Critical Reagent in Kinase Inhibitor Synthesis[1]
Executive Summary
3-Isoxazolamine, 5-(1,1-dimethylethyl)- (CAS: 55809-36-4), commonly known as 5-tert-butyl-3-

aminoisoxazole, is a high-value heterocyclic building block.[1] It is ubiquitous in medicinal

chemistry, serving as the primary amine precursor for "hinge-binding" motifs in kinase

inhibitors, most notably Quizartinib (AC220), a potent FLT3 inhibitor for Acute Myeloid

Leukemia (AML).[1]

While structurally simple, its handling requires rigorous adherence to safety protocols due to its

classification as an irritant and potential acute toxin.[1] This guide synthesizes standard Safety

Data Sheet (SDS) parameters with field-proven application workflows, ensuring researchers

can utilize this reagent effectively without compromising safety.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]
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Understanding the physical state of the reagent is the first step in risk mitigation.[1] As a solid

amine, it presents inhalation risks via dust generation and contact risks via solubility in organic

solvents.[1]

Property Specification

IUPAC Name 5-tert-butyl-1,2-oxazol-3-amine

Common Name 5-tert-butyl-3-isoxazolamine

CAS Number 55809-36-4

Molecular Formula C₇H₁₂N₂O

Molecular Weight 140.18 g/mol

Physical State Crystalline Solid (White to off-white)

Melting Point 110–114 °C

Solubility
Soluble in DMSO, Methanol, DCM; Low water

solubility

pKa (Calculated)
~2.5 (Weak base due to electron-withdrawing

isoxazole ring)

Hazard Assessment & Toxicology (GHS
Classification)
This compound is not merely a "nuisance dust."[1][2][3][4][5] Its pharmacological relevance

implies biological activity, necessitating a conservative safety approach.[1][3]

GHS Label Elements
Signal Word:WARNING[1][6][7][4]
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Hazard Class Category H-Code Hazard Statement

Acute Toxicity (Oral) Cat. 4 H302
Harmful if swallowed.

[1][2][3]

Skin

Corrosion/Irritation
Cat.[1][6][7] 2 H315

Causes skin irritation.

[1][6][7][2][4]

Eye Damage/Irritation Cat. 2A H319
Causes serious eye

irritation.[1][4]

STOT - Single

Exposure
Cat. 3 H335

May cause respiratory

irritation.[1][6][7][2][3]

[4]

Toxicological Context[1][9]
Mechanism of Toxicity: While specific LD50 data is often proprietary, isoxazolamines can act

as weak uncouplers or metabolic disruptors.[1] The primary risk in a laboratory setting is

mucous membrane inflammation.[1]

Sensitization: As an aromatic amine derivative, there is a potential risk of sensitization upon

repeated exposure, although it is less reactive than aniline.[1]

Dust Hazard: The solid form is prone to electrostatic charging, leading to "flying dust" that

can bypass poor face seals on respirators.[1]

Safe Handling Workflow: The "Barrier Protocol"
To ensure safety, we implement a Barrier Protocol that layers engineering controls, PPE, and

administrative checks.[1]

Engineering Controls
Primary: All weighing and transfer operations must occur inside a certified Chemical Fume

Hood.[1]

Secondary: Use an anti-static gun or ionizer bar during weighing to prevent particle

dispersal.[1]
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Personal Protective Equipment (PPE) Matrix
Respiratory: If working outside a hood (not recommended), a full-face respirator with P100

(HEPA) cartridges is required.[1] N95 masks are insufficient for fine organic dusts over long

durations.[1]

Hands:Nitrile gloves (minimum thickness 0.11 mm) provide adequate splash protection.[1]

Note: For prolonged immersion in solvents like DCM containing the amine, use Silver

Shield/4H laminates, as amines can permeate nitrile when solvated.[1]

Eyes: Chemical safety goggles.[1][7] Face shield required if scaling up reactions (>10g).[1]

Visual Workflow: Handling Decision Tree
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Start: Handling 5-tert-butyl-3-isoxazolamine

Check Physical State

Solid / Powder In Solution (DCM/DMSO)

Risk Assessment:
Dust Inhalation?

Risk Assessment:
Skin Absorption?

Weighing Protocol:
1. Anti-static gun usage

2. Fume hood ON
3. Analytical balance inside hood

Control: Wet wiping of balance area

Transfer Protocol:
1. Syringe transfer (Septum sealed)

2. Double-glove (Nitrile)

Control: Change gloves immediately upon splash

High Risk High Risk

Click to download full resolution via product page

Figure 1: Decision tree for handling solid vs. solvated forms of the reagent.

Application Context: Synthesis & Reaction Safety
The primary utility of 5-tert-butyl-3-isoxazolamine is in the formation of urea linkages, a critical

step in synthesizing kinase inhibitors like Quizartinib.[1]

Key Reaction: Urea Formation
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Reaction: Nucleophilic attack of the isoxazole amine on an isocyanate.[1] Reagents: 5-tert-

butyl-3-isoxazolamine + Aryl Isocyanate.[1] Solvent: Typically anhydrous THF or DCM.[1]

Process Safety Critical Control Points (CCPs)
Exotherm Management: The reaction with isocyanates is exothermic.[1] On a multigram

scale, add the isocyanate dropwise at 0°C to control heat release.[1]

Solubility Issues: The product (urea) often precipitates, forming a thick slurry.[1] Ensure

overhead stirring is available for scales >50g to prevent hot spots.

Quenching: Residual isocyanates are toxic.[1] Quench the reaction mixture with methanol or

a primary amine (like propylamine) before workup to scavenge unreacted electrophiles.[1]

Visual Workflow: Synthesis Pathway

5-tert-butyl-3-isoxazolamine
(Nucleophile)

Reaction Vessel
Solvent: THF/DCM
Temp: 0°C -> RT

Aryl Isocyanate
(Electrophile)

HAZARD: Exotherm
Control: Dropwise Addition

Urea Intermediate
(Precipitate)

Filtration & Wash
(Remove unreacted amine)

Click to download full resolution via product page

Figure 2: Synthesis workflow highlighting the critical exotherm hazard during urea formation.

Emergency Response Framework
This section provides self-validating steps. If the "Check" fails, proceed immediately to medical

intervention.
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Scenario Immediate Action Validation Check

Eye Contact
Rinse cautiously with water for

15 minutes. Lift eyelids.[1]

Check: Is pain/redness

persisting after 15 mins? Yes:

Seek ophthalmologist.

Skin Contact
Brush off dry particles first,

then wash with soap/water.[1]

Check: Is there a white residue

or rash? Yes: Consult

physician (Dermatitis risk).[1]

[3]

Inhalation
Move to fresh air.[1][2][3]

Loosen clothing.[1][2]

Check: Is breathing labored or

is there wheezing? Yes: Call

Emergency Services

(Respiratory irritation).[1]

Spill (Solid)

Dampen with wet paper towel

to prevent dust.[1] Scoop into

waste.

Check: Is the area free of

white powder? Yes: Clean with

detergent.[1]

Storage & Stability
Storage Class: 11 (Combustible Solids).[1][6][8]

Conditions: Store in a cool, dry place (Room Temperature is generally acceptable, but 2-8°C

is preferred for long-term purity).

Incompatibilities: Keep away from strong oxidizing agents and acids.[1] Reaction with strong

acids may generate heat.[1]

References
PubChem. (n.d.).[1] 3-Isoxazolamine, 5-(1,1-dimethylethyl)- Compound Summary. National

Library of Medicine.[1] Retrieved March 2, 2026, from [Link][1]

Chao, Q., et al. (2009).[1] Identification of N-(5-tert-butyl-isoxazol-3-yl)-N'-{4-[7-(2-morpholin-

4-yl-ethoxy)imidazo[2,1-b][1,3]benzothiazol-2-yl]phenyl}urea dihydrochloride (AC220), a

uniquely potent, selective, and efficacious FMS-like tyrosine kinase-3 (FLT3) inhibitor.[1][9]

[10] Journal of Medicinal Chemistry, 52(23), 7808–7816.[1][9] [Link][1][9]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-tert-butylisoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-tert-butylisoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-tert-butylisoxazole
https://www.fishersci.com/store/msds?partNumber=AC412930500&productDescription=ISOXAZOLE+99%25+50G&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-tert-butylisoxazole
https://www.fishersci.com/store/msds?partNumber=AAA12446&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC412930500&productDescription=ISOXAZOLE+99%25+50G&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-tert-butylisoxazole
https://www.fishersci.com/store/msds?partNumber=AAA12446&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-tert-butylisoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-tert-butylisoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-tert-butylisoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-tert-butylisoxazole
https://www.sigmaaldrich.com/TW/zh/product/aldrich/666580
https://www.sigmaaldrich.com/SG/en/product/aldrich/232270
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-tert-butylisoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-tert-butylisoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-tert-butylisoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-tert-butylisoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/502891
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-tert-butylisoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-tert-butylisoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-tert-butylisoxazole
https://pubmed.ncbi.nlm.nih.gov/19754199/
https://pubs.acs.org/doi/10.1021/jm9007533
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-tert-butylisoxazole
https://pubmed.ncbi.nlm.nih.gov/19754199/
https://doi.org/10.1021/jm9007533
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-tert-butylisoxazole
https://pubmed.ncbi.nlm.nih.gov/19754199/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6603837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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